N-(4-Chloro-5-methylpyrimidin-2-YL)-N-methylmethanesulfonamide

• Molecular Formula: C7H10ClN3O2S
• Molecular Weight: 235.69 g/mol
• IUPAC Name: N-(4-chloro-5-methylpyrimidin-2-yl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C7H10ClN3O2S/c1-5-4-9-7(10-6(5)8)11(2)14(3,12)13/h4H,1-3H3
• InChI Key: NSVBRCZWIVZYEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1Cl)N(C)S(=O)(=O)C

Description

N-(4-Chloro-5-methylpyrimidin-2-YL)-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C7H10ClN3O2S and its molecular weight is 235.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-methylsulphonamide (3.35 g), 2,4-dichloro-5-methylpyrimidine (5 g) and potassium carbonate (4.3 g) in DMF (50 ml) was heated at 80° C. for 4 h. The reaction was quenched with water (200 ml) and extracted with ethylacetate. The organics were dried, evaporated under reduced pressure and the residue triturated with ether. The solid was filtered off (4-isomer) and the filtrate evaporated under reduced pressure and subjected to RPHPLC to obtain the 2-isomer, yield 0.37 g.